Cas no 78335-51-0 (1-Pyrenesulfonic acid,hydrazide)

• Product name: 1-Pyrenesulfonic acid,hydrazide
• CAS No: 78335-51-0
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.34368
• CID: 572099
• PubChem ID: 174125

1-Pyrenesulfonic acid,hydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonic acid,hydrazide
• pyrene-1-sulfonohydrazide
• pyrenesulfonylhydrazine
• 1-Pyrenesulfonic acid, hydrazide
• DTXSID70229004
• 78335-51-0

• Inchi： InChI=1S/C16H12N2O2S/c17-18-21(19,20)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,18H,17H2
• InChI Key： JLURVMYSVAXMAU-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)S(=O)(=O)NN

Computed Properties

• Exact Mass: 296.062
• Monoisotopic Mass: 296.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.483
• Boiling Point: 556.8°C at 760 mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.83